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Abstract

Sodium phosphomolybdate, a salt of phosphomolybdic acid, is a polyoxometalate that has
garnered significant attention across various scientific disciplines, including analytical
chemistry, catalysis, and materials science.[1][2] Its utility is intrinsically linked to its unique and
robust chemical architecture. This document provides a comprehensive overview of the
chemical structure of sodium phosphomolybdate, detailing its molecular composition, the
intricate arrangement of its constituent atoms, and the experimental protocols used for its
synthesis and characterization.

Molecular and Structural Formula

Sodium phosphomolybdate is an inorganic compound with the chemical formula
NasPMo012040.[1][3] It is composed of three sodium cations (Na*) and a single
phosphomolybdate anion ([PM0120a40]37).[1] The compound is often found in its hydrated form,
denoted as NasPMo0120a40-xH20.[2][4] The linear formula is sometimes represented as
Nas[P(M03010)4].[4]

The Keggin Anion: A Core Structural Motif

The defining feature of sodium phosphomolybdate is the phosphomolybdate anion,
[PM0120a40]3~, which adopts the well-characterized Keggin structure.[5] This structure is a
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cornerstone of polyoxometalate chemistry and is responsible for the compound's remarkable
stability and reactivity.

The Keggin structure is comprised of:
e A central tetrahedral phosphate group (PO437).
o Twelve surrounding molybdenum-oxygen octahedra (MoOe).

These twelve MoOs octahedra are arranged in four groups of three (Mo3O1s trimers), which
share edges with each other. These trimers, in turn, surround the central POa tetrahedron,
sharing corners with it. This arrangement creates a highly symmetrical, cage-like anion. The
overall structure is robust and can act as an electron reservoir, a property crucial for its catalytic
applications.[6]
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Caption: The Keggin anion with a central POa unit linked to Mo3Oa3 groups.

Physicochemical Properties

Sodium phosphomolybdate is typically a yellow crystalline solid that is freely soluble in water.
[3][7] Its properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1143329?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143329?utm_src=pdf-body
https://ghtech.com/template/Eproductshow.aspx?id=00E5E62B-E55E-4&pid=100000001861665
https://www.drugfuture.com/chemdata/sodium-phosphomolybdate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Citations

CAS Number 1313-30-0 [31141[71[8]

Molecular Formula Mo12NazOa4oP (1103171181

Molecular Weight 1891.20 g/mol (anhydrous) (113114171

Appearance White to yellow crystalline LR
powder

Melting Point 98 °C (decomposes) [2][3][4]

Density 2.83 g/mL at 25 °C [31[4]

Solubility Freely soluble in water [31[7]

EC Number 215-206-8 [4]

Elemental Composition

The elemental composition by mass percentage for the anhydrous form of sodium
phosphomolybdate is detailed below.

Atomic Weight (

Element Symbol Percentage (%)
g/mol )

Molybdenum Mo 95.95 60.88

Sodium Na 22.99 3.65

Oxygen O 16.00 33.84

Phosphorus P 30.97 1.64

Data sourced from
DrugFuture.[7]

Experimental Protocols

The synthesis and characterization of sodium phosphomolybdate are critical for ensuring its
purity and structural integrity for research and development applications.
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Synthesis Protocol

The standard synthesis of sodium phosphomolybdate involves the acid-catalyzed
condensation of sodium molybdate and a phosphate source.[9]

Objective: To synthesize sodium phosphomolybdate (NasPM012040).
Materials:

e Sodium Molybdate Dihydrate (NazMo00Oa4-2H20)

e Disodium Phosphate (NazHPO4) or Phosphoric Acid (H3POa4)

e Concentrated Hydrochloric Acid (HCI) or Sulfuric Acid (H2SOa)

o Deionized Water

o Diethyl ether (for extraction, optional)

Methodology:

o Preparation of Reactant Solutions: Dissolve a stoichiometric amount of sodium molybdate in
deionized water. In a separate vessel, dissolve the phosphate source (e.g., NazHPOa) in
deionized water.

 Acidification and Condensation: Slowly add the phosphate solution to the molybdate solution
with continuous stirring. Acidify the mixture by adding concentrated HCI or H2SOa4 dropwise
until the solution turns a clear yellow, indicating the formation of the phosphomolybdate
complex.[10] The pH is a critical parameter and should be controlled carefully, typically in the
range of 1.5-2.5.[10]

o Heating and Reflux: The mixture is then heated, often to around 80°C, and refluxed for
several hours to ensure the complete formation of the Keggin structure.[10]

« |solation and Purification: The product can be isolated by several methods. One common
method involves extraction with an organic solvent like diethyl ether, followed by evaporation
to yield the solid product.[5][10] Alternatively, the product can be crystallized by cooling the
agueous solution.
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» Drying: The resulting yellow crystals are filtered, washed with cold deionized water, and dried
in a vacuum desiccator or an oven at a low temperature to obtain the final product.

Characterization Workflow

To validate the synthesis and confirm the structure of the resulting compound, a series of
analytical techniques are employed.[9]

XRD
(Crystallinity & Phase)

Synthesis FTIR / Raman
(Vibrational Bonds)
Synthesized Verified
Sodium Phosphomolybdate Compound
> BVAVS

(Electronic Transitions)

SEM-EDX
(Morphology & Elemental)

Click to download full resolution via product page
Caption: Workflow for the characterization of synthesized sodium phosphomolybdate.

o X-ray Diffraction (XRD): This is a primary technique used to confirm the crystalline structure
of the compound. The resulting diffraction pattern should show characteristic peaks that
match the known Keggin structure.[5][9]

o Fourier-Transform Infrared (FTIR) and Raman Spectroscopy: These vibrational spectroscopy
techniques are used to identify the characteristic bonds within the anion. The presence of
specific bands corresponding to P-O, Mo=0, and Mo-O-Mo vibrations confirms the integrity
of the Keggin unit.[5]

« Ultraviolet-Visible (UV-Vis) Spectroscopy: This method is used to study the electronic
transitions within the polyoxometalate structure and can be used to monitor its formation or
reduction in solution.[10]
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e Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDX):
SEM is used to observe the morphology and crystal habit of the synthesized powder.[5]
Coupled EDX analysis provides qualitative and quantitative information about the elemental
composition, confirming the presence of Na, P, Mo, and O.[5]

Applications in Research and Drug Development

The unique structure of sodium phosphomolybdate underpins its use in various applications.
It is widely used as a reagent in analytical chemistry for the quantification of phosphates.[1][2]
In catalysis, it functions as an efficient oxidation catalyst in various organic reactions.[1] While
not a drug itself, its properties are relevant to drug development, where polyoxometalates are
explored for potential antiviral and anticancer activities.[6][9] Furthermore, its role as a catalyst
is vital in the synthesis of fine chemicals and pharmaceutical intermediates.[2][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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